Cas no 2229455-17-6 (3-2-(dimethylamino)-5-fluorophenylpropane-1-thiol)

• Product Name: 3-2-(dimethylamino)-5-fluorophenylpropane-1-thiol
• CAS No: 2229455-17-6
• MF: C₁₁H₁₆FNS
• MW: 213.314845085144
• CID: 5996288
• PubChem ID: 165759905
• Update Time: 2025-10-28

3-2-(dimethylamino)-5-fluorophenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-5-fluorophenylpropane-1-thiol
• EN300-1762389
• 3-[2-(dimethylamino)-5-fluorophenyl]propane-1-thiol
• 2229455-17-6

• Inchi： 1S/C11H16FNS/c1-13(2)11-6-5-10(12)8-9(11)4-3-7-14/h5-6,8,14H,3-4,7H2,1-2H3
• InChI Key： ZNWCVQREFXEFPD-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C=CC=1N(C)C)F

Computed Properties

• Exact Mass: 213.09874885g/mol
• Monoisotopic Mass: 213.09874885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.2Ų

Additional information on 3-2-(dimethylamino)-5-fluorophenylpropane-1-thiol

Introduction to CAS No. 2229455-17-6: 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol

CAS No. 2229455-17-6, known as 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a dimethylamino group and a fluorine atom, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol is particularly noteworthy due to its potential to interact with specific biological targets. The presence of the dimethylamino group and the fluorine atom can influence the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability. These properties are crucial for the development of effective drugs that can be safely administered to patients.

Recent studies have explored the potential of 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, potentially offering new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases. The ability to fine-tune the chemical structure of these compounds allows researchers to optimize their therapeutic effects while minimizing side effects.

In addition to its potential in neurological disorders, 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and autoimmune disorders. Compounds with anti-inflammatory activity can help reduce inflammation and alleviate symptoms associated with these conditions. Preliminary studies have indicated that 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol may have potent anti-inflammatory effects, making it a valuable candidate for further research.

The synthesis of 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. The synthesis typically begins with the preparation of a 5-fluorophenyl derivative, which is then functionalized with a dimethylamino group and a thiol moiety. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound with high purity and yield.

The physicochemical properties of 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol have been extensively studied to understand its behavior in biological systems. Key properties include its solubility in various solvents, melting point, and stability under different conditions. These properties are essential for optimizing the formulation and delivery of the compound in pharmaceutical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol. Preclinical studies have shown promising results, but further research is needed to confirm these findings in human subjects. Ongoing clinical trials are designed to assess the compound's pharmacokinetics, pharmacodynamics, and safety profile in different patient populations.

The potential applications of 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol extend beyond traditional pharmaceuticals. In the field of materials science, this compound could be used as a building block for developing new materials with unique properties. For example, its thiol functionality can be exploited for creating self-assembled monolayers or functional coatings with specific surface characteristics.

In conclusion, CAS No. 2229455-17-6, or 3-2-(Dimethylamino)-5-Fluorophenylpropane-1-Thiol, represents a promising compound with diverse potential applications in medicine and materials science. Ongoing research continues to uncover new insights into its properties and therapeutic potential, making it an exciting area of study for scientists and researchers worldwide.